Cas no 720656-64-4 (Benzeneacetic acid,2-[2-(dipropylamino)ethyl]-6-nitro-)

• Product Name: Benzeneacetic acid,2-[2-(dipropylamino)ethyl]-6-nitro-
• CAS No: 720656-64-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 562483
• PubChem ID: 13530900
• Update Time: 2025-04-19

Benzeneacetic acid,2-[2-(dipropylamino)ethyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-[2-(dipropylamino)ethyl]-6-nitro-
• 2-(2-N,N-DIPROPYLAMINOETHYL)-6-NITROPHENYL ACETIC ACID
• 2-[2-(Dipropylamino)ethyl]-6-nitrophenylacetic acid
• {2-[2-(Dipropylamino)ethyl]-6-nitrophenyl}acetic acid
• LogP
• 720656-64-4
• Open ring nitro derivative [USP]
• DTXSID201217953
• CLZ9O8P1E5
• Benzeneacetic acid, 2-(2-(dipropylamino)ethyl)-6-nitro-
• SCHEMBL2011929
• FT-0701596
• UNII-CLZ9O8P1E5
• OPEN RING NITRO DERIVATIVE [USP IMPURITY]
• 2-(2-(Dipropylamino)ethyl)-6-nitrobenzeneacetic acid
• 2-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]acetic acid
• 6-[2-(dipropylamino)ethyl]-2-nitrophenyl-acetic acid
• Open ring nitro derivative
• 2-[2-(Dipropylamino)ethyl]-6-nitrobenzeneacetic acid

• Inchi： 1S/C16H24N2O4/c1-3-9-17(10-4-2)11-8-13-6-5-7-15(18(21)22)14(13)12-16(19)20/h5-7H,3-4,8-12H2,1-2H3,(H,19,20)
• InChI Key： PBMNGLVZPSNABM-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CC=1CCN(CCC)CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.17400
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 86.36000
• LogP: 3.40960